Cas no 721884-88-4 (CYCLOHEXANOL, 3-[(PHENYLMETHYL)AMINO]-, (1R,3R)-)

• Product Name: CYCLOHEXANOL, 3-[(PHENYLMETHYL)AMINO]-, (1R,3R)-
• CAS No: 721884-88-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 3415562
• PubChem ID: 93277862
• Update Time: 2025-04-21

CYCLOHEXANOL, 3-[(PHENYLMETHYL)AMINO]-, (1R,3R)- Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANOL, 3-[(PHENYLMETHYL)AMINO]-, (1R,3R)-
• (1R,3R)-3-(Benzylamino)cyclohexan-1-ol
• 721884-88-4

• Inchi： 1S/C13H19NO/c15-13-8-4-7-12(9-13)14-10-11-5-2-1-3-6-11/h1-3,5-6,12-15H,4,7-10H2/t12-,13-/m1/s1
• InChI Key： ADACSZOIFGMJFT-CHWSQXEVSA-N
• SMILES： [C@@H]1(O)CCC[C@@H](NCC2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 205.146664230Da
• Monoisotopic Mass: 205.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų